Cas no 17429-26-4 (2H-Benzocyclohepten-2-one,1,4a,5,6,7,8,9,9a-octahydro-4a-methyl-, trans- (8CI))

2H-Benzocyclohepten-2-one,1,4a,5,6,7,8,9,9a-octahydro-4a-methyl-, trans- (8CI) structure
17429-26-4 structure
Product Name:2H-Benzocyclohepten-2-one,1,4a,5,6,7,8,9,9a-octahydro-4a-methyl-, trans- (8CI)
CAS No:17429-26-4
MF:C12H18O
MW:178.270723819733
CID:186702
PubChem ID:28542
Update Time:2025-04-19

2H-Benzocyclohepten-2-one,1,4a,5,6,7,8,9,9a-octahydro-4a-methyl-, trans- (8CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzocyclohepten-2-one,1,4a,5,6,7,8,9,9a-octahydro-4a-methyl-, trans- (8CI)
    • 1-methylbicyclo[5.4.0]undec-10-en-9-one
    • 4a-methyl-5,6,7,8,9,9a-hexahydro-1H-benzo[7]annulen-2-one
    • 4a-methyl-1,4a,5,6,7,8,9,9a-octahydro-2H-benzo[7]annulen-2-one
    • 4a-Methyl-1,4a,5,6,7,8,9,9a-octahydro-2H-benzo[a]cyclohepten-2-one
    • 17429-26-4
    • 2H-Benzocyclohepten-2-one, 1,4a,5,6,7,8,9,9a-octahydro-4a-methyl-, trans-
    • XNBNTNLDJQYZNX-UHFFFAOYSA-N
    • 4a-Methyl-1,4a,5,6,7,8,9,9a-octahydro-2H-benzo[a]cyclohepten-2-one #
    • DTXSID10938486
    • Inchi: 1S/C12H18O/c1-12-7-4-2-3-5-10(12)9-11(13)6-8-12/h6,8,10H,2-5,7,9H2,1H3
    • InChI Key: XNBNTNLDJQYZNX-UHFFFAOYSA-N
    • SMILES: O=C1C=CC2(C)CCCCCC2C1

Computed Properties

  • Exact Mass: 178.13584
  • Monoisotopic Mass: 178.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 3.6

Experimental Properties

  • Density: 0.986
  • Boiling Point: 273°Cat760mmHg
  • Flash Point: 129.5°C
  • Refractive Index: 1.499
  • PSA: 17.07
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